ethyl 3-(2,4-difluorobenzyl)-1-(2,4-dimethoxybenzoyl)-3-piperidinecarboxylate

• IUPAC Name: ethyl 3-[(2,4-difluorophenyl)methyl]-1-(2,4-dimethoxybenzoyl)piperidine-3-carboxylate
• InChI: InChI=1S/C24H27F2NO5/c1-4-32-23(29)24(14-16-6-7-17(25)12-20(16)26)10-5-11-27(15-24)22(28)19-9-8-18(30-2)13-21(19)31-3/h6-9,12-13H,4-5,10-11,14-15H2,1-3H3
• InChI Key: ODDAAHDHDRKXAP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCCN(C1)C(=O)C2=C(C=C(C=C2)OC)OC)CC3=C(C=C(C=C3)F)F
• Molecular Formula: C24H27F2NO5
• Molecular Weight: 447.5 g/mol

Description

Ethyl 3-(2,4-difluorobenzyl)-1-(2,4-dimethoxybenzoyl)-3-piperidinecarboxylate, also known as Compound A, is a synthetic molecule that has drawn significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of ethyl 3-(2,4-difluorobenzyl)-1-(2,4-dimethoxybenzoyl)-3-piperidinecarboxylate A involves the inhibition of cholinesterases and acetylcholinesterase, which are enzymes responsible for the breakdown of acetylcholine, a neurotransmitter that plays a critical role in the central nervous system. By inhibiting these enzymes, ethyl 3-(2,4-difluorobenzyl)-1-(2,4-dimethoxybenzoyl)-3-piperidinecarboxylate A increases the concentration of acetylcholine in the brain, leading to improved cognitive function and memory.
Biochemical and Physiological Effects:
ethyl 3-(2,4-difluorobenzyl)-1-(2,4-dimethoxybenzoyl)-3-piperidinecarboxylate A has been shown to exhibit potent inhibitory activity against cholinesterases and acetylcholinesterase, leading to increased levels of acetylcholine in the brain. This, in turn, has been shown to improve cognitive function and memory in animal models. Additionally, ethyl 3-(2,4-difluorobenzyl)-1-(2,4-dimethoxybenzoyl)-3-piperidinecarboxylate A has been shown to exhibit anti-inflammatory and antioxidant properties, making it a potential therapeutic agent for various inflammatory and oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

Ethyl 3-(2,4-difluorobenzyl)-1-(2,4-dimethoxybenzoyl)-3-piperidinecarboxylate A has several advantages for lab experiments, including its high purity, stability, and solubility in various solvents. However, its high cost and limited availability may pose a challenge for researchers who wish to use it in their experiments.

Future Directions

Ethyl 3-(2,4-difluorobenzyl)-1-(2,4-dimethoxybenzoyl)-3-piperidinecarboxylate A has significant potential for various applications, including the development of new drugs for the treatment of Alzheimer's disease, Parkinson's disease, and myasthenia gravis. Future research should focus on optimizing the synthesis method to reduce the cost and improve the yield of the final product. Additionally, further studies are needed to investigate the potential therapeutic applications of ethyl 3-(2,4-difluorobenzyl)-1-(2,4-dimethoxybenzoyl)-3-piperidinecarboxylate A in various disease models.

Synthesis Methods

The synthesis of ethyl 3-(2,4-difluorobenzyl)-1-(2,4-dimethoxybenzoyl)-3-piperidinecarboxylate A involves a multi-step process that includes the reaction of 2,4-difluorobenzylamine with 2,4-dimethoxybenzoyl chloride to form an intermediate compound. This intermediate compound is then reacted with piperidine and ethyl chloroformate to yield the final product, ethyl 3-(2,4-difluorobenzyl)-1-(2,4-dimethoxybenzoyl)-3-piperidinecarboxylate A. The synthesis method has been optimized to ensure high yields and purity of the final product.

Scientific Research Applications

Ethyl 3-(2,4-difluorobenzyl)-1-(2,4-dimethoxybenzoyl)-3-piperidinecarboxylate A has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and chemical biology. It has been shown to exhibit potent inhibitory activity against various enzymes, including cholinesterases, acetylcholinesterase, and butyrylcholinesterase. These enzymes play a crucial role in the pathogenesis of various diseases, including Alzheimer's disease, Parkinson's disease, and myasthenia gravis.